Cas no 2287333-25-7 ([3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287333-25-7
• MF: C₁₂H₁₂ClFO
• MW: 226.674486160278
• CID: 6553569
• PubChem ID: 137944183
• Update Time: 2025-05-20

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• 2287333-25-7
• EN300-6760462
• [3-(3-chloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanol

• Inchi： 1S/C12H12ClFO/c13-9-3-8(1-2-10(9)14)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2
• InChI Key： HYYYIHJXVUPHDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C12CC(CO)(C1)C2)F

Computed Properties

• Exact Mass: 226.0560709g/mol
• Monoisotopic Mass: 226.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol: A Comprehensive Overview

The compound [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol, identified by the CAS registry number 2287333-25-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic alcohols, characterized by its unique bicyclo[1.1.1]pentane framework and substituted aromatic ring. The presence of chlorine and fluorine substituents on the aromatic ring introduces distinct electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive chemical reactions and biological assays. The use of transition metal catalysts has been a focal point in recent studies, with researchers exploring the role of ligands and reaction conditions to optimize these processes further.

The structural uniqueness of [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol makes it an attractive candidate for drug discovery programs. Its rigid bicyclic structure provides stability, while the electron-withdrawing groups on the aromatic ring enhance its reactivity in biochemical environments. Recent pharmacological studies have highlighted its potential as a lead compound in anti-inflammatory and anti-cancer drug development, where it has shown promising activity against various cancer cell lines.

In addition to its therapeutic potential, this compound has found applications in materials science, particularly in the synthesis of advanced polymers and high-performance materials. The alcohol group can be readily functionalized to create versatile monomers, which can be polymerized under controlled conditions to produce materials with tailored mechanical and thermal properties. Researchers have also explored its use in catalytic systems, where its chiral bicyclic framework can serve as a chiral inducer in asymmetric synthesis.

The environmental impact of synthesizing and utilizing this compound has been a growing concern in recent years. Studies have focused on developing sustainable synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into these processes, with solvent-free reactions and recyclable catalysts being explored as viable alternatives to traditional methods.

In conclusion, [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No: 2287333-25-7) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. With ongoing research into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.